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Compound of Interest

Compound Name: 6,10-Dihydroxy Buspirone-d8

Cat. No.: B583701

Essential Safety and Handling Guide for 6,10-
Dihydroxy Buspirone-d8

This guide provides crucial safety and logistical information for the handling and disposal of
6,10-Dihydroxy Buspirone-d8, a deuterated metabolite of Buspirone. The following
procedures are based on available data for the parent compound, Buspirone, its hydroxylated
metabolites, and general best practices for handling deuterated and potentially hazardous
research chemicals. Researchers, scientists, and drug development professionals should use
this information to establish safe laboratory practices.

Hazard Identification and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) for 6,10-Dihydroxy Buspirone-d8 is not readily
available, data from structurally similar compounds such as Buspirone-d8 (hydrochloride) and
6-hydroxy Buspirone indicate potential hazards. Buspirone-d8 is reported to be toxic if
swallowed and to cause skin and eye irritation, and may cause respiratory irritation.[1] 6-
hydroxy Buspirone is harmful if swallowed, in contact with skin, or if inhaled, and also causes
skin and eye irritation.[2] Therefore, a cautious approach to handling is warranted.

Recommended Personal Protective Equipment (PPE):
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PPE Category

Specification

Rationale

Hand Protection

Double-gloving with nitrile or
neoprene gloves. The outer
glove should be disposed of
after each task or in case of

contamination.

To prevent skin contact with
the potentially harmful and

irritating substance.[3][4]

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.

To protect eyes from splashes
or dust particles of the

chemical.[4]

Respiratory Protection

A NIOSH-approved N95 or
higher-rated respirator should
be used, especially when
handling the powder form or
when there is a risk of aerosol

generation.[5]

To prevent inhalation of the

potentially harmful substance.

Body Protection

A disposable, low-permeability
laboratory coat or gown with a
solid front, long sleeves, and

tight-fitting cuffs.

To protect skin and personal

clothing from contamination.[3]

[4]

Operational Plan: Step-by-Step Handling
Procedures

1.

Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

The compound should be stored in a cool, dry, and well-ventilated area, protected from light.
[6][7] Many deuterated compounds are stored at refrigerated (2-8°C) or frozen (-20°C)
temperatures for long-term stability; consult the manufacturer's certificate of analysis for

specific recommendations.[6]

Store under an inert atmosphere (e.g., argon or nitrogen) to prevent degradation and

hydrogen-deuterium exchange.[6][7]
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. Preparation for Use:

Before opening, allow the container to equilibrate to room temperature to prevent
condensation, which can introduce moisture and compromise the compound's integrity.[7]

All handling of the solid compound should be performed in a designated area, such as a
chemical fume hood or a glove box, to minimize exposure.

. Weighing and Solution Preparation:
Use a calibrated analytical balance for accurate weighing.
Handle the solid with care to avoid generating dust.

When preparing solutions, select a suitable high-purity solvent. Methanol is a common
solvent for stock solutions of similar compounds.[6]

Slowly add the solvent to the solid to avoid splashing.

Cap the vial securely and mix thoroughly by vortexing or inversion until the solid is
completely dissolved.

. Use in Experiments:
When using the compound in experiments, always wear the recommended PPE.
Avoid direct contact with the skin, eyes, and clothing.
Work in a well-ventilated area to minimize inhalation exposure.

Disposal Plan

All waste materials contaminated with 6,10-Dihydroxy Buspirone-d8 should be treated as
hazardous chemical waste.

o Solid Waste: Collect any unused solid compound and contaminated disposable materials
(e.q., gloves, weighing paper, pipette tips) in a clearly labeled, sealed container for
hazardous waste.
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e Liquid Waste: Collect solutions containing the compound in a labeled, sealed, and
appropriate hazardous waste container. Do not dispose of it down the drain.[1][2]

o Disposal Method: All hazardous waste must be disposed of through an approved chemical
waste disposal service, following all local, state, and federal regulations.

Quantitative Data Summary

Due to the lack of a specific SDS for 6,10-Dihydroxy Buspirone-d8, quantitative data is
limited. The table below provides relevant information based on the parent compound and its
deuterated analogue.

Property Value Source Compound

6,10-Dihydroxy Buspirone-
dsg[8]

Molecular Formula C21H23DsNs04

6,10-Dihydroxy Buspirone-

Molecular Weight 425.55 g/mol
dsg[8]

H301: Toxic if swallowedH315:

Causes skin irritationH319: ) )
Buspirone-d8 (hydrochloride)

[1]

Hazard Statements Causes serious eye
irritationH335:; May cause

respiratory irritation

H302+H312+H332: Harmful if
Hazard Statements swallowed, in contact with skin  6-hydroxy Buspirone[2]

or if inhaled

Experimental Workflow Diagram

The following diagram illustrates the safe handling workflow for 6,10-Dihydroxy Buspirone-
d8, from receiving the compound to its final disposal.
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Caption: Workflow for the safe handling of 6,10-Dihydroxy Buspirone-d8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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